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Compound of Interest

Compound Name: Schleicheol 2

Cat. No.: B030752 Get Quote

Lack of Specific Data on Schleicheol 2
Disclaimer: Extensive research has revealed a significant scarcity of specific scientific literature

detailing the pharmacological potential of Schleicheol 2. The available information primarily

focuses on the broader context of the plant it is derived from, Schleichera oleosa, its various

extracts, and other isolated compounds. Consequently, this technical guide will provide a

comprehensive overview of the known pharmacological activities of Schleichera oleosa and its

constituents. It is important to note that while Schleicheol 2 is a component of this plant, its

direct contribution to the observed effects has not been scientifically established. Dedicated

research on purified Schleicheol 2 is imperative to elucidate its specific pharmacological

profile.

Pharmacological Potential of Schleicheol 2: An In-
depth Technical Guide for Researchers
Introduction to Schleichera oleosa and its
Phytochemical Landscape
Schleichera oleosa (Lour.) Oken, a member of the Sapindaceae family, is a tree with a long-

standing presence in traditional medicine systems, particularly in Southeast Asia.[1] Various

parts of the plant, including the bark, leaves, and seeds, have been utilized for their purported

therapeutic properties against a range of ailments.[1] Phytochemical investigations of

Schleichera oleosa have unveiled a diverse array of secondary metabolites, including

terpenoids, flavonoids, and sterols, which are presumed to be the primary contributors to its

medicinal effects.[2] Although Schleicheol 2 has been identified as a constituent of this plant,
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there is a notable absence of dedicated pharmacological studies on this specific compound.

This guide, therefore, synthesizes the existing knowledge on the pharmacological activities of

Schleichera oleosa extracts and its other characterized compounds, providing a foundational

context for the potential activities of Schleicheol 2.

Documented Pharmacological Activities of Schleichera
oleosa
Research into the biological effects of Schleichera oleosa has indicated several areas of

significant pharmacological potential, including antimicrobial, antioxidant, and anticancer

activities. The subsequent sections provide a detailed examination of these findings.

2.1. Antimicrobial Potential
Extracts derived from Schleichera oleosa have demonstrated noteworthy inhibitory activity

against a spectrum of microbial pathogens.

Table 1: Antimicrobial Activity of Compounds Isolated from Schleichera oleosa

Compound/Ext
ract

Test
Organism(s)

Activity Metric Result Reference

Taraxerone
E. coli,

Enterobacter
Not Specified

Comparable to

Ampicillin
[1]

Tricadenic acid A

Fungal and

bacterial

pathogens

Not Specified

Prominent

antimicrobial

activity

[1]

Experimental Protocol: General Antimicrobial Susceptibility Testing (Broth Microdilution

Method)

A standardized and widely accepted method for evaluating the antimicrobial efficacy of natural

compounds is the broth microdilution assay.

Preparation of Microbial Inoculum: A standardized suspension of the target microorganism is

prepared in a suitable liquid growth medium to achieve a predetermined cell density (e.g., 1
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x 10^5 Colony Forming Units per milliliter).

Preparation of Test Compound: The isolated phytochemical, such as Taraxerone, is

dissolved in an appropriate solvent and subsequently subjected to serial twofold dilutions in

the broth medium within the wells of a 96-well microtiter plate.

Incubation: The standardized microbial inoculum is introduced into each well containing the

serially diluted compound. The microtiter plate is then incubated under conditions optimal for

the growth of the test microorganism (e.g., 37°C for 24 hours for most bacteria).

Determination of Minimum Inhibitory Concentration (MIC): The MIC is visually determined as

the lowest concentration of the test compound that completely inhibits the visible growth of

the microorganism.

Inclusion of Controls: The assay incorporates a positive control, typically a known antibiotic

like Ampicillin, and a negative control, which consists of the broth medium and the microbial

inoculum without the test compound, to ensure the validity of the results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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